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Compound of Interest

Compound Name: Urea phosphate

Cat. No.: B1195089 Get Quote

For researchers, scientists, and drug development professionals, a precise understanding of

chemical identifiers is fundamental for accurate documentation, database searching, and

regulatory compliance. This technical guide provides a detailed summary of the key chemical

identifiers for urea phosphate, a compound of interest in various scientific and industrial

applications.

Urea phosphate, a salt formed from urea and phosphoric acid, is utilized in applications

ranging from fertilizers to laboratory reagents.[1][2] Accurate identification of this compound is

crucial for experimental reproducibility and safety. The following sections detail the primary

chemical identifiers for urea phosphate, presented in a clear, tabular format for ease of

reference.

Chemical Identity and Structure
Urea phosphate is a 1:1 adduct of urea and phosphoric acid.[1] Its formation involves the

protonation of the carbonyl oxygen of urea by phosphoric acid. This interaction results in a

crystalline solid that is highly soluble in water, producing an acidic solution.[1][3]

Tabulated Chemical Identifiers
To facilitate straightforward data retrieval and comparison, the essential chemical identifiers for

urea phosphate are summarized in the table below. These identifiers are sourced from major

chemical databases and provide a standardized means of referencing this compound.
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Identifier Type Identifier Source / Notes

CAS Number 4861-19-2

Chemical Abstracts Service

registry number, widely used

for substance identification.[2]

[4][5][6]

4401-74-5

An alternative CAS number

also assigned to urea

phosphate.[1][7][8]

PubChem CID 20994

A unique identifier in the

PubChem Substance and

Compound database.[1][9]

EC Number 225-464-3

European Community number

for identifying substances in

the European market.[1][4][9]

224-534-0
An alternative EC number.[7]

[10]

IUPAC Name phosphoric acid;urea

The systematic name

established by the

International Union of Pure

and Applied Chemistry.[1][7]

[11]

UNII TJR09610O7

Unique Ingredient Identifier

used for regulatory

submissions and drug listings.

[1][9]

InChI

InChI=1S/CH4N2O.H3O4P/c2-

1(3)4;1-5(2,3)4/h(H4,2,3,4);

(H3,1,2,3,4)

International Chemical

Identifier, a textual

representation of the molecular

structure.[7][12]

InChIKey
DZHMRSPXDUUJER-

UHFFFAOYSA-N

A hashed version of the full

InChI, used for database

searching.[7][12]
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SMILES C(=O)(N)N.OP(=O)(O)O

Simplified Molecular-Input

Line-Entry System, a line

notation for molecular

structures.[1][7]

Molecular Formula CH₇N₂O₅P

Represents the elemental

composition of the molecule.[1]

[3]

Molar Mass 158.05 g/mol
The mass of one mole of the

substance.[3][10]

Logical Relationship of Identifiers
The various identifiers for urea phosphate are interconnected, each providing a different layer

of information for uniquely defining the compound. The logical flow from the common name to

the specific structural representations is crucial for unambiguous chemical communication.
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Logical Flow of Urea Phosphate Identifiers
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Caption: Logical flow from common name to specific chemical identifiers for urea phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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